Cas no 1823391-92-9 (Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate)

Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a tetrahydropyran (oxane) ring and an ester functional group. This structure imparts significant potential as a building block in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The oxan-4-yl moiety enhances steric and electronic properties, while the ester group offers flexibility for further derivatization. Its balanced lipophilicity and stability make it suitable for intermediate applications in medicinal chemistry. The compound’s rigid yet modifiable framework supports the exploration of structure-activity relationships in drug discovery.
Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate structure
1823391-92-9 structure
Product Name:Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate
CAS No:1823391-92-9
MF:C11H19NO3
MW:213.273463487625
CID:5747932
PubChem ID:131476003
Update Time:2025-10-28

Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl3-(oxan-4-yl)pyrrolidine-3-carboxylate
    • EN300-1180028
    • Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate
    • 1823391-92-9
    • Inchi: 1S/C11H19NO3/c1-14-10(13)11(4-5-12-8-11)9-2-6-15-7-3-9/h9,12H,2-8H2,1H3
    • InChI Key: YBNJVDXYTDDRHD-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)C1(C(=O)OC)CNCC1

Computed Properties

  • Exact Mass: 213.13649347g/mol
  • Monoisotopic Mass: 213.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.6Ų

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Additional information on Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate

Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate, identified by the CAS number 1823391-92-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule consists of a pyrrolidine ring substituted with an oxane group at the 4-position and a methyl ester at the 3-position, making it a versatile building block for further chemical modifications.

The synthesis of Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. The compound's structure allows for various functionalization strategies, including substitution and addition reactions, making it a valuable intermediate in organic synthesis.

Recent research has highlighted the potential of this compound in drug discovery. Its unique combination of a pyrrolidine ring and an oxane group provides a platform for exploring new bioactive molecules. Studies have shown that derivatives of Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate exhibit promising activity in vitro against several disease models, including cancer and neurodegenerative disorders. These findings underscore its importance as a lead compound for further therapeutic development.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, making them ideal candidates for gas storage and catalysis.

The structural versatility of Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate also makes it a valuable tool in green chemistry. Researchers have explored its use in developing eco-friendly catalysts and sustainable chemical processes. By leveraging its unique reactivity, scientists aim to reduce waste and improve efficiency in industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. High-resolution quantum mechanical calculations have revealed key interactions that govern its reactivity, enabling more precise predictions for its behavior in different chemical environments. This computational approach has significantly accelerated the discovery of new applications for this compound.

In conclusion, Methyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 1823391-92-9) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural features make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new properties and uses, this compound remains at the forefront of chemical research.

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